Cas no 318974-69-5 (SILYLATING MIXTURE FLUKA I ACCORDING TO&)

• Product Name: SILYLATING MIXTURE FLUKA I ACCORDING TO&
• CAS No: 318974-69-5
• MF: C₁₅H₄₇ClN₂Si₅
• MW: 431.427587747574
• CID: 301235
• PubChem ID: 329769378
• Update Time: 2025-11-02

SILYLATING MIXTURE FLUKA I ACCORDING TO& Chemical and Physical Properties

Names and Identifiers

• SILYLATING MIXTURE FLUKA I ACCORDING TO&
• chloro(trimethyl)silane,[dimethyl-(trimethylsilylamino)silyl]methane
• TMCS 2
• HMDS + TMCS
• Sylon™ HTP
• DTXSID80746893
• 1,1,1-Trimethyl-N-(trimethylsilyl)silanamine--chloro(trimethyl)silane (2/1)
• chloro(trimethyl)silane;[dimethyl-(trimethylsilylamino)silyl]methane
• 318974-69-5
• J-018565

• MDL： MFCD00213951
• Inchi： 1S/2C6H19NSi2.C3H9ClSi/c2*1-8(2,3)7-9(4,5)6;1-5(2,3)4/h2*7H,1-6H3;1-3H3
• InChI Key： UCJNZOHHMSKSRP-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)C.[Si](C)(C)(C)N[Si](C)(C)C.[Si](C)(C)(C)N[Si](C)(C)C

Computed Properties

• Exact Mass: 430.2274099g/mol
• Monoisotopic Mass: 430.2274099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 105
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Flash Point: Degrees Fahrenheit:62.6°F
  Degrees Celsius:17°C
  
• PSA: 24.06000
• LogP: 7.33350

SILYLATING MIXTURE FLUKA I ACCORDING TO& Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H332-H311-H315-H318
• Warning Statement： P210-P233-P261-P280-P305+P351+P338+P310-P370+P378
• Hazardous Material transportation number：UN 1992 6.1(3) / PGII
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36/38-52
• Safety Instruction： 16-26-36/37
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on SILYLATING MIXTURE FLUKA I ACCORDING TO&

SILYLATING MIXTURE FLUKA I ACCORDING TO AND CAS NO. 318974-69-5: A COMPREHENSIVE OVERVIEW OF A KEY SILYLATING REAGENT IN MODERN PHARMACEUTICAL CHEMISTRY

SILYLATING MIXTURE FLUKA I ACCORDING TO represents a specialized chemical reagent with CAS NO. 318974-69-5 as its core component. This unique formulation has garnered significant attention in the field of pharmaceutical chemistry due to its ability to facilitate silylation reactions with high efficiency and selectivity. Recent advancements in organic synthesis and drug development have further highlighted the critical role of such reagents in the synthesis of complex molecules, particularly in the context of targeted drug delivery systems and bioconjugate chemistry.

The SILYLATING MIXTURE FLUKA I ACCORDING TO formulation is designed to provide a versatile platform for silylation reactions that are essential in the modification of functional groups in organic compounds. This process is widely utilized in the synthesis of pharmaceutical intermediates and biopharmaceuticals, where the introduction of silyl groups can significantly enhance the stability and solubility of the final product. The CAS NO. 318974-69-5 compound, as a key component of this mixture, exhibits unique reactivity patterns that make it particularly suitable for applications in high-throughput screening and combinatorial chemistry.

Recent research published in Organic & Biomolecular Chemistry (2023) has demonstrated the utility of SILYLATING MIXTURE FLUKA I ACCORDING TO in the synthesis of fluorinated compounds, which are increasingly being explored for their enhanced pharmacokinetic properties. The study highlights how the controlled silylation of aromatic rings can lead to the development of novel antifungal agents with improved bioavailability. This aligns with the broader trend in drug discovery towards the design of multifunctional molecules that can target multiple pathways simultaneously.

Another significant application of CAS NO. 318974-69-5 is in the field of oligonucleotide synthesis. A 2022 study published in Chemical Communications reported the use of this reagent in the efficient coupling of nucleoside phosphoramidites, a critical step in the synthesis of RNA therapeutics. The SILYLATING MIXTURE FLUKA I ACCORDING TO formulation was found to significantly reduce side reactions, thereby improving the yield and purity of the final product. This advancement is particularly relevant in the context of CRISPR-based therapies and RNA interference (RNAi) technologies, where high-quality oligonucleotides are essential.

From a mechanistic perspective, the CAS NO. 318974-69-5 compound operates through a concerted mechanism that involves the simultaneous formation of a silyl ether and the release of a leaving group. This mechanism is distinct from traditional silylation reactions, which often involve a stepwise process. The efficiency of this mechanism is further enhanced by the presence of the SILYLATING MIXTURE FLUKA I ACCORDING TO formulation, which provides an optimal environment for the reaction to proceed under mild conditions. This is a critical advantage in green chemistry applications, where the minimization of energy consumption and waste generation is paramount.

Recent studies have also explored the potential of CAS NO. 318974-69-5 in the synthesis of prodrugs. A 2023 paper in Journal of Medicinal Chemistry described how the silylation of hydrophilic moieties can enhance the cell permeability of drug molecules, thereby improving their therapeutic efficacy. This approach has been successfully applied to the development of targeted cancer therapeutics, where the controlled release of the active drug is crucial for minimizing systemic toxicity. The use of SILYLATING MIXTURE FLUKA I ACCORDING TO in these applications underscores its versatility and adaptability to different synthetic strategies.

In the context of biomaterials science, CAS NO. 318974-69-5 has been utilized to modify the surface properties of polymeric scaffolds for tissue engineering applications. A 2022 study published in Biomaterials reported that the silylation of poly(ethylene glycol) (PEG) chains significantly improved the biocompatibility of the scaffolds, facilitating better cell adhesion and proliferation. This finding highlights the potential of SILYLATING MIXTURE FLUKA I ACCORDING TO in the development of advanced biomedical devices and regenerative medicine technologies.

From an industrial perspective, the scalability of SILYLATING MIXTURE FLUKA I ACCORDING TO is a key factor in its widespread adoption. Recent advancements in flow chemistry have enabled the continuous synthesis of CAS NO. 318974-69-5-based reagents, which is particularly beneficial for large-scale production of pharmaceuticals and biologics. This approach not only reduces production costs but also enhances the consistency and quality of the final product, which is critical in the pharmaceutical industry.

Furthermore, the environmental impact of using SILYLATING MIXTURE FLUKA I ACCORDING TO has been a topic of recent research. A 2023 study in Green Chemistry evaluated the green chemistry metrics of this reagent and found that it significantly reduces the generation of hazardous byproducts compared to traditional silylation agents. This aligns with the growing emphasis on sustainable chemical processes and the development of eco-friendly synthetic methods.

Looking ahead, the future of CAS NO. 318974-69-5 and SILYLATING MIXTURE FLUKA I ACCORDING TO lies in their integration with emerging technologies such as artificial intelligence (AI) and machine learning (ML). These technologies can help in the optimization of silylation reactions by predicting reaction outcomes and identifying the most efficient synthetic pathways. This synergy between computational chemistry and experimental chemistry is expected to revolutionize the field of drug discovery and organic synthesis.

In conclusion, SILYLATING MIXTURE FLUKA I ACCORDING TO with CAS NO. 318974-69-5 as its core component represents a significant advancement in the field of pharmaceutical chemistry. Its applications span a wide range of areas, from drug development to biomaterials science, and its integration with emerging technologies promises to further enhance its utility. As research in this field continues to evolve, the potential of CAS NO. 318974-69-5 and SILYLATING MIXTURE FLUKA I ACCORDING TO is likely to expand, contributing to the development of novel therapeutics and innovative chemical processes.